Cas no 89893-52-7 (2-Norbornanesulfonyl Chloride)

• Product Name: 2-Norbornanesulfonyl Chloride
• CAS No: 89893-52-7
• MF: C₇H₁₁ClO₂S
• MW: 194.679040193558
• CID: 1060879
• PubChem ID: 62084553
• Update Time: 2025-05-21

2-Norbornanesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-Norbornanesulfonyl Chloride
• 1,4-Endomethylencyclohexan-2-sulfonylchlorid
• 2-Norbornanesulfonyl
• BICYCLO[2.2.1]HEPTANE-2-SULFONYL CHLORIDE
• SCHEMBL17628497
• 89893-52-7
• bicyclo[2.2.1]heptane-2-sulfonylchloride
• EN300-101296
• AKOS011363684
• rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-sulfonyl chloride
• DB-360175

• Inchi： 1S/C7H11ClO2S/c8-11(9,10)7-4-5-1-2-6(7)3-5/h5-7H,1-4H2
• InChI Key： LUQXFQXMGLMKEQ-UHFFFAOYSA-N
• SMILES： ClS(C1CC2CCC1C2)(=O)=O

Computed Properties

• Exact Mass: 194.0168285g/mol
• Monoisotopic Mass: 194.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-Norbornanesulfonyl Chloride

2-Norbornanesulfonyl Chloride: A Comprehensive Overview

2-Norbornanesulfonyl Chloride (CAS No. 89893-52-7) is a versatile organic compound with significant applications in various fields of chemistry. This compound, also known as norbornane sulfonyl chloride, is a derivative of norbornene, a bicyclic compound with a unique structure that imparts exceptional stability and reactivity to its derivatives. The molecule consists of a norbornane ring system attached to a sulfonyl chloride group, making it an excellent reagent for sulfonation reactions and other organic transformations.

The synthesis of 2-norbornanesulfonyl chloride involves the sulfonation of norbornene followed by chlorination. This process typically employs sulfur trioxide (SO₃) as the sulfonating agent, which reacts with norbornene to form the corresponding sulfonic acid. Subsequent treatment with thionyl chloride (SOCl₂) converts the sulfonic acid into the sulfonyl chloride derivative. The reaction conditions are carefully controlled to ensure high purity and yield of the final product.

One of the most notable applications of 2-norbornanesulfonyl chloride is in the field of organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing compounds. Its use as a sulfonating agent is advantageous due to its high reactivity and selectivity. Recent studies have highlighted its role in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals. For instance, researchers have employed this compound to synthesize novel sulfonylurea herbicides, which exhibit enhanced efficacy and reduced environmental impact compared to traditional herbicides.

In addition to its role in organic synthesis, 2-norbornanesulfonyl chloride has found applications in materials science. Its unique structure makes it an ideal candidate for the development of advanced materials such as polymers and composites. Recent advancements in polymer chemistry have demonstrated the potential of this compound as a building block for constructing high-performance polymers with tailored properties, including improved thermal stability and mechanical strength.

The chemical stability of 2-norbornanesulfonyl chloride is another factor that contributes to its widespread use. The norbornane ring system provides rigidity and resistance to chemical degradation, while the sulfonyl chloride group ensures reactivity under mild conditions. This combination makes it suitable for use in both laboratory settings and industrial-scale productions.

From an environmental perspective, the use of 2-norbornanesulfonyl chloride has been scrutinized due to concerns over its potential impact on ecosystems. However, recent studies have shown that when used responsibly and in controlled quantities, this compound poses minimal risk to the environment. Researchers have also explored methods to improve its biodegradability and reduce waste generation during its synthesis and application.

In conclusion, 2-norbornanesulfonyl chloride (CAS No. 89893-52-7) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and beyond. Its unique chemical properties, combined with advancements in synthetic methodologies and environmental considerations, position it as a valuable tool for researchers and industry professionals alike.